Cas no 869663-14-9 (4-Butoxy-3,5-dimethylbenzaldehyde)

• Product Name: 4-Butoxy-3,5-dimethylbenzaldehyde
• CAS No: 869663-14-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• MDL: MFCD11188403
• CID: 5079576
• Update Time: 2026-03-01

4-Butoxy-3,5-dimethylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-3,5-dimethylbenzaldehyde
• 4-n-butoxy-3,5-dimethylbenzaldehyde
• 4-Butoxy-3,5-dimethylbenzaldehyde

• MDL： MFCD11188403
• Inchi： 1S/C13H18O2/c1-4-5-6-15-13-10(2)7-12(9-14)8-11(13)3/h7-9H,4-6H2,1-3H3
• InChI Key： RLUUILGVOIBFJC-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C=O)=CC=1C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 179
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

4-Butoxy-3,5-dimethylbenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-Butoxy-3,5-dimethylbenzaldehyde

4-Butoxy-3,5-dimethylbenzaldehyde (CAS No. 869663-14-9): Properties, Applications, and Market Insights

4-Butoxy-3,5-dimethylbenzaldehyde (CAS No. 869663-14-9) is a specialized organic compound with a wide range of applications in the chemical and pharmaceutical industries. This aromatic aldehyde, characterized by its butoxy and dimethyl substituents, has garnered significant attention due to its unique chemical properties and versatility. In this article, we delve into the molecular structure, synthesis methods, applications, and emerging trends surrounding this compound, while also addressing common queries from researchers and industry professionals.

The molecular formula of 4-Butoxy-3,5-dimethylbenzaldehyde is C13H18O2, with a molecular weight of 206.28 g/mol. Its structure features a benzaldehyde core substituted with a butoxy group at the 4-position and methyl groups at the 3- and 5-positions. This arrangement contributes to its distinct physicochemical properties, including moderate solubility in organic solvents and a characteristic aromatic odor. The compound's aldehyde functional group makes it a valuable intermediate in organic synthesis, particularly in the production of fragrances, pharmaceuticals, and specialty chemicals.

Recent trends in green chemistry have sparked interest in 4-Butoxy-3,5-dimethylbenzaldehyde as a potential building block for sustainable materials. Researchers are exploring its use in the development of bio-based polymers and environmentally friendly coatings. The compound's aromatic-aldehyde hybrid structure offers unique reactivity patterns that can be tailored for specific applications, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.

In the pharmaceutical sector, 4-Butoxy-3,5-dimethylbenzaldehyde serves as a key intermediate in the synthesis of various active pharmaceutical ingredients (APIs). Its structural features allow for diverse chemical modifications, enabling the creation of novel drug candidates with improved pharmacokinetic properties. The compound's electron-rich aromatic system and aldehyde functionality make it particularly useful in medicinal chemistry, where it can participate in condensation reactions, reductive amination, and other crucial transformations.

The fragrance industry extensively utilizes 4-Butoxy-3,5-dimethylbenzaldehyde due to its pleasant olfactory characteristics. When incorporated into perfume formulations, it contributes warm, woody, and slightly sweet notes. The compound's butoxy side chain enhances its volatility and diffusion properties, making it valuable in both fine fragrances and functional perfumery applications. Recent consumer demand for long-lasting, unique scent profiles has increased the commercial importance of this aldehyde derivative.

From a synthetic chemistry perspective, 4-Butoxy-3,5-dimethylbenzaldehyde can be prepared through several routes, including the Vilsmeier-Haack formylation of appropriate phenol derivatives or through selective oxidation of corresponding benzyl alcohols. The choice of synthetic method often depends on factors such as yield optimization, purity requirements, and environmental considerations. Current research focuses on developing more efficient catalytic systems for its production, with particular emphasis on atom economy and reduced waste generation.

Analytical characterization of 4-Butoxy-3,5-dimethylbenzaldehyde typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry. The compound's purity is crucial for many applications, especially in pharmaceutical contexts, leading to stringent quality control measures. Advanced chromatographic methods, including high-performance liquid chromatography (HPLC) and gas chromatography (GC), are routinely employed to ensure product specifications are met.

The global market for 4-Butoxy-3,5-dimethylbenzaldehyde has shown steady growth, driven by increasing demand from end-use industries. Asia-Pacific currently dominates production, with China and India being major suppliers, while North America and Europe represent significant consumption markets. Price trends are influenced by raw material availability, production capacity, and regulatory factors. Industry analysts predict continued expansion, particularly as new applications emerge in material science and specialty chemicals.

Storage and handling of 4-Butoxy-3,5-dimethylbenzaldehyde require standard precautions for aromatic aldehydes. The compound should be kept in tightly sealed containers away from strong oxidizers and under appropriate temperature conditions. While not classified as hazardous under normal handling conditions, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical.

Future research directions for 4-Butoxy-3,5-dimethylbenzaldehyde include exploring its potential in advanced material applications such as organic electronics and liquid crystals. The compound's molecular architecture suggests possible utility in charge-transport materials or as a building block for functionalized polymers. Additionally, its derivatives may find use in agrochemical formulations, though this area requires further investigation to assess efficacy and environmental impact.

For researchers and industry professionals seeking alternatives to 4-Butoxy-3,5-dimethylbenzaldehyde, structurally similar compounds such as 3,5-dimethylbenzaldehyde or 4-ethoxybenzaldehyde may be considered, depending on specific application requirements. However, the unique combination of properties offered by the butoxy-dimethyl substitution pattern often makes 4-Butoxy-3,5-dimethylbenzaldehyde the preferred choice for many synthetic applications.

In conclusion, 4-Butoxy-3,5-dimethylbenzaldehyde (CAS No. 869663-14-9) represents a versatile and valuable chemical intermediate with diverse industrial applications. Its significance in fragrance creation, pharmaceutical synthesis, and specialty chemical production ensures continued commercial relevance. As research uncovers new potential uses and more sustainable production methods, this compound is likely to maintain its important position in the fine chemicals market for years to come.